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Compound of Interest

Compound Name: LDN-192960

Cat. No.: B2528581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of LDN-192960, a potent dual-specificity tyrosine-phosphorylation-regulated kinase 2

(DYRK2) and haspin kinase inhibitor. The following procedural guidance is intended to ensure

the safe operational use and disposal of this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for LDN-192960 hydrochloride is provided in the table

below for easy reference.
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Property Value Source

Chemical Name

3-((2,7-dimethoxyacridin-9-

yl)thio)propan-1-amine

dihydrochloride

N/A

Molecular Formula C₁₈H₂₀N₂O₂S · 2HCl [1]

Molecular Weight 401.35 g/mol [1]

CAS Number 2309172-48-1 [1]

Appearance Solid [2]

Solubility
DMSO: ~7.14 mg/mL (with

sonication)
[3]

Storage Temperature
Powder: -20°C; In solvent:

-80°C
[2][4]

Personal Protective Equipment (PPE) and Safety
Precautions
Due to the absence of a specific Safety Data Sheet (SDS) for LDN-192960, the following PPE

and safety recommendations are based on best practices for handling potent, biologically

active small molecule inhibitors.

Always handle LDN-192960 within a certified chemical fume hood.
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PPE Category Specific Recommendations

Hand Protection
Wear nitrile gloves. Change gloves frequently

and immediately if contaminated.

Eye Protection Use chemical safety goggles or a face shield.

Skin and Body Protection
Wear a fully buttoned lab coat. Consider

disposable sleeves to prevent skin contact.

Respiratory Protection

A properly fitted respirator may be required for

handling large quantities or if there is a risk of

aerosolization. Consult your institution's

environmental health and safety (EHS)

department.

General Hygiene and Safety Practices:

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Experimental Protocol: Safe Handling and
Reconstitution
This protocol outlines the essential steps for safely preparing a stock solution of LDN-192960.

Materials:

LDN-192960 powder

Anhydrous DMSO

Sterile, capped vials
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Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for enhancing solubility)

Procedure:

Preparation: Don all required PPE and perform all work in a chemical fume hood.

Weighing: Carefully weigh the desired amount of LDN-192960 powder into a sterile, capped

vial. Use a microbalance with a draft shield to minimize air currents.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve the

desired stock concentration.

Dissolution: Cap the vial securely and vortex until the powder is fully dissolved. If necessary,

use a sonicator to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

capped vials to avoid repeated freeze-thaw cycles. Store aliquots at -80°C for long-term

stability.

Disposal Plan
Dispose of all waste materials containing LDN-192960 in accordance with local, state, and

federal regulations for hazardous chemical waste.

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused stock solutions and experimental media containing LDN-192960
should be collected in a designated, sealed hazardous liquid waste container. Do not pour

down the drain.

Decontamination: Decontaminate surfaces and equipment with an appropriate solvent (e.g.,

70% ethanol) followed by a soap and water wash. All cleaning materials should be disposed

of as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2528581?utm_src=pdf-body
https://www.benchchem.com/product/b2528581?utm_src=pdf-body
https://www.benchchem.com/product/b2528581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2528581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway and Experimental Workflow
LDN-192960 is a potent inhibitor of DYRK2, a kinase involved in various cellular processes,

including cell cycle regulation, apoptosis, and proteostasis.[5][6][7][8] Inhibition of DYRK2 can

have significant downstream effects on cancer cell survival and proliferation.[5][6]
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Caption: Simplified DYRK2 signaling pathway and the inhibitory action of LDN-192960.
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Caption: Experimental workflow for the safe handling and use of LDN-192960.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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